3,5-Difluorobenzenesulfonyl chloride
Overview
Description
3,5-Difluorobenzenesulfonyl chloride is a chemical compound that belongs to the class of organic compounds known as sulfonyl chlorides. These compounds are characterized by a sulfonyl functional group (S(=O)_2) attached to a chlorine atom. Although the provided papers do not directly discuss 3,5-difluorobenzenesulfonyl chloride, they do provide insights into the chemistry of related sulfonyl chlorides, which can be used to infer properties and reactivity patterns for 3,5-difluorobenzenesulfonyl chloride.
Synthesis Analysis
The synthesis of sulfonyl chloride derivatives typically involves the introduction of the sulfonyl group into an aromatic compound followed by chlorination. For example, the synthesis of 3-formylbenzenesulfonyl chloride derivatives is achieved by converting aldehyde bisulfite adducts to the target compounds using a two-stage reaction in the presence of Na2SO4 . Similarly, fluoronitrobenzenesulfonyl chlorides are prepared from difluoronitrobenzenes through a regioselective reaction with phenylmethanethiol and subsequent oxidative cleavage with chlorine . These methods suggest that 3,5-difluorobenzenesulfonyl chloride could be synthesized through analogous pathways, starting from the corresponding difluorobenzene derivative.
Molecular Structure Analysis
The molecular structure of sulfonyl chlorides is influenced by the substituents on the aromatic ring. For instance, the synthesis and structural characterization of two isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride reveal that the steric hindrance of substituents can lead to different crystal structures and molecular conformations . This implies that the presence of fluorine atoms in 3,5-difluorobenzenesulfonyl chloride would affect its molecular geometry and potentially its reactivity due to the electron-withdrawing nature of fluorine.
Chemical Reactions Analysis
Sulfonyl chlorides are reactive intermediates that can participate in various chemical reactions. For example, 2,3,5,6-tetrafluorobenzenesulfenyl chloride reacts with olefins, ammonia, and aromatic compounds, indicating that it behaves as a typical sulfenyl chloride . This suggests that 3,5-difluorobenzenesulfonyl chloride would also be expected to undergo similar reactions, such as substitution reactions with nucleophiles or addition reactions with unsaturated compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of sulfonyl chlorides are largely determined by their molecular structure. The presence of electronegative atoms such as fluorine can influence properties like boiling point, melting point, and solubility. Although specific data for 3,5-difluorobenzenesulfonyl chloride is not provided, the synthesis and reactions of related compounds suggest that it would be a reactive solid with a relatively high melting point, and it would likely be soluble in organic solvents due to its polar nature .
Scientific Research Applications
Polymeric Material Synthesis
3,5-Difluorobenzenesulfonyl chloride has been used in the synthesis of a series of N-alkyl-N-phenyl-3,5-difluorobenzene sulfonamide monomers. These monomers, with varying alkyl chain lengths, were converted into poly(arylene ether)s, demonstrating the effect of alkyl chain length on thermal stability and glass transition temperatures of these polymers. This research highlights the potential of 3,5-difluorobenzenesulfonyl chloride in creating diverse polymeric materials with specific thermal properties (Andrejevic, Schmitz, & Fossum, 2015).
Biofilm Inhibition and Cytotoxicity
Another application is in the field of biofilm inhibition and cytotoxicity. Derivatives synthesized from reactions involving 3,5-difluorobenzenesulfonyl chloride have demonstrated inhibitory action against bacterial biofilms of strains like Escherichia coli and Bacillus subtilis. These derivatives also displayed mild cytotoxicity, suggesting potential applications in antibacterial treatments (Abbasi et al., 2020).
Chemical Synthesis and Modifications
In chemical synthesis, 3,5-difluorobenzenesulfonyl chloride has been utilized to produce various sulfonyl chloride derivatives. These derivatives are of interest due to their potential applications as herbicides. The study provides insights into the ir and nmr spectral characteristics of these compounds, which is crucial for understanding their chemical behavior (Cremlyn & Cronje, 1979).
Biomedical Applications
3,5-Difluorobenzenesulfonyl chloride has also found applications in biomedical research. For instance, its derivative, 4-fluorobenzenesulfonyl chloride, has been used to activate hydroxyl groups of polymeric carriers for the covalent attachment of biologicals to solid supports. This has potential therapeutic applications in bioselective separation processes (Chang, Gee, Smith, & Lake, 1992).
Safety And Hazards
3,5-Difluorobenzenesulfonyl chloride is classified as a skin corrosive and can cause serious eye damage . It may also cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, immediate medical attention is required .
properties
IUPAC Name |
3,5-difluorobenzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClF2O2S/c7-12(10,11)6-2-4(8)1-5(9)3-6/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIQKIICAOXAXEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)S(=O)(=O)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClF2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30378865 | |
Record name | 3,5-Difluorobenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30378865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluorobenzenesulfonyl chloride | |
CAS RN |
210532-25-5 | |
Record name | 3,5-Difluorobenzenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=210532-25-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Difluorobenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30378865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-Difluorobenzenesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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